Cas no 1609406-60-1 (3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate)

• Product Name: 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate
• CAS No: 1609406-60-1
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD13193921
• CID: 4608668
• Update Time: 2025-10-25

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate Chemical and Physical Properties

Names and Identifiers

• [3-(5-methyl-4H-1,2,4-triazol-3-yl)phenyl]amine hydrate
• 3-(5-Methyl-1H-1,2,4-triazol-3-yl)aniline hydrate
• 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate

• MDL： MFCD13193921
• Inchi： 1S/C9H10N4.H2O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7;/h2-5H,10H2,1H3,(H,11,12,13);1H2
• InChI Key： WNNZJFVNICBRSG-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C2NC(C)=NN=2)=C1.O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 56-58 °C
• Boiling Point: 452.7±47.0 °C at 760 mmHg
• Flash Point: 258.2±16.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate: A Comprehensive Overview

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate (CAS No. 1609406-60-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate.

Chemical Structure and Properties

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate is a derivative of anilines and triazoles. The compound features a phenyl ring substituted with a 5-methyl-4H-1,2,4-triazol-3-yl group and is present in a hydrated form. The presence of the triazole moiety imparts significant stability and reactivity to the molecule. The molecular formula of 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate is C₁₀H₁₂N₆O·H₂O, with a molecular weight of approximately 258.28 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol. Its physical properties include a melting point of around 180°C and a boiling point that varies depending on the solvent used. The presence of the amino group and the triazole ring also contributes to its basic nature, making it suitable for various chemical reactions and biological interactions.

Synthesis Methods

The synthesis of 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate can be achieved through several routes. One common method involves the reaction of 3-chloroaniline with 5-methyltetrazole in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via nucleophilic substitution followed by dehydrohalogenation to form the desired product.

An alternative approach involves the coupling of 3-aminoaniline with 5-methyltetrazole using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method is particularly useful for large-scale synthesis due to its high yield and mild reaction conditions.

Biological Activities and Applications

3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate has been extensively studied for its potential biological activities. One of the key areas of interest is its antifungal properties. Recent research has shown that this compound exhibits potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate has also shown promise as an antiviral agent. Studies have demonstrated its efficacy against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral replication processes and inhibit viral entry into host cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate has been explored in several preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and exhibits minimal toxicity in animal models. These findings have paved the way for further clinical evaluation.

In early-stage clinical trials, 3-(5-Methyl-4H-1,2,4-triazol-3-yl)phenylamine Hydrate has demonstrated promising results in treating fungal infections. Patients treated with this compound showed significant improvements in clinical outcomes compared to those receiving standard antifungal therapies. Additionally, ongoing clinical trials are investigating its potential as an adjunct therapy for viral infections.

Recent Research Advancements

The field of medicinal chemistry continues to advance our understanding of 3-(5-Methyl-4H-1,2,4-triazol-3-y l)phenylamine Hydrate. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, researchers have explored prodrug strategies to improve the solubility and stability of the compound in vivo.

An emerging area of interest is the use of nanotechnology to deliver 3-(5-Methyl - 4 H - 1 , 2 , 4 - triazol - 3 - y l ) phen y l amine H y dr ate strong > more effectively to target tissues. Nanoparticle formulations have shown promise in improving drug delivery efficiency and reducing systemic toxicity. p > < p >In conclusion ,< strong > 3 -( 5 - M eth y l - 4 H - 1 , 2 , 4 - triaz ol - 3 - y l ) phen y l amine H y dr ate strong > ( CAS No . 1609406 -60 -1 ) is a multifaceted compound with significant potential in various therapeutic areas . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound holds great promise for addressing unmet medical needs . p > article > response >